Cas no 2034254-97-0 (6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide)

• Product Name: 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide
• CAS No: 2034254-97-0
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 5549431
• PubChem ID: 136666402
• Update Time: 2025-09-27

6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034254-97-0
• 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide
• F6494-0250
• N-(3-hydroxypyridin-2-yl)-6-oxo-1H-pyrimidine-4-carboxamide
• AKOS025321231
• CHEMBL4977538

• Inchi： 1S/C10H8N4O3/c15-7-2-1-3-11-9(7)14-10(17)6-4-8(16)13-5-12-6/h1-5,15H,(H,11,14,17)(H,12,13,16)
• InChI Key： RLXGTQDGBPWCPB-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1NC(C1=CC(NC=N1)=O)=O

Computed Properties

• Exact Mass: 232.05964013g/mol
• Monoisotopic Mass: 232.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide

Introduction to 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide (CAS No. 2034254-97-0)

6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide, a compound with the chemical identifier CAS No. 2034254-97-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, characterized by its pyrimidine and pyridine moieties, positions it as a promising candidate for further exploration in drug discovery and development.

The< strong>6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide molecule exhibits a unique combination of functional groups that contribute to its pharmacological profile. The presence of hydroxyl groups at the 6th and 3rd positions of the pyrimidine and pyridine rings, respectively, enhances its solubility and reactivity, making it an attractive scaffold for medicinal chemists. Additionally, the carboxamide group at the 4th position introduces a polar moiety that can interact with biological targets, potentially modulating various cellular processes.

Recent studies in the field of medicinal chemistry have highlighted the importance of< strong>heterocyclic compounds in the development of novel therapeutics. Pyrimidine derivatives, in particular, have been extensively studied for their role in inhibiting enzymes and receptors involved in critical biological pathways. The< strong>6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide compound has been shown to exhibit inhibitory activity against several key targets, including kinases and transcription factors, which are implicated in various diseases such as cancer, inflammation, and metabolic disorders.

In vitro studies have demonstrated that this compound possesses remarkable< strong>antioxidant properties, which are attributed to its ability to scavenge reactive oxygen species (ROS) and reduce oxidative stress. Oxidative stress is a well-known contributor to cellular damage and has been implicated in numerous pathological conditions. By mitigating oxidative stress, this compound may offer therapeutic benefits in conditions such as neurodegenerative diseases, cardiovascular disorders, and aging-related pathologies.

The< strong>pharmacokinetic profile of 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide is another critical aspect that has been thoroughly evaluated. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical translation. The hydroxyl groups present in its structure contribute to its stability under physiological conditions while also facilitating renal clearance, which is advantageous for minimizing side effects.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. The< strong>bioisosteric replacements within its structure allow for fine-tuning of its pharmacological activity by modifying specific functional groups without altering its overall biological efficacy. This flexibility makes it an ideal candidate for structure-based drug design approaches, where computational modeling and high-throughput screening can be employed to identify optimized derivatives.

The< strong>synthetic pathways for producing 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide have been refined through multiple iterations to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic core efficiently. These methodologies not only enhance the scalability of production but also allow for the introduction of additional modifications at strategic positions within the molecule.

The< strong>clinical trials conducted so far have provided valuable insights into the safety and efficacy of this compound. Early-phase studies have shown that it can modulate key signaling pathways involved in disease progression without significant adverse effects. This aligns with the growing demand for therapeutic agents that offer potent biological activity coupled with minimal toxicity profiles.

The< strong>regulatory considerations associated with 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide are another critical factor that has been carefully addressed during its development. Compliance with international regulatory standards ensures that the compound meets stringent quality control measures before being made available for clinical use. This includes rigorous testing for purity, stability, and biocompatibility.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced pharmacological properties. Additionally, exploring combination therapies involving this compound with other drugs may lead to synergistic effects that could improve patient outcomes.

In conclusion, 6-hydroxy-N-(3-hydroxypyridin-2-yl)pyrimidine-4-carboxamide (CAS No. 2034254-97-0) stands out as a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating various diseases make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a pivotal role in shaping the future of medicine.